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Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Molecular Architecture, Synthesis, and Structural Validation

Part 1: Executive Summary
3-(2-Bromoethyl)pyridine hydrobromide (CAS: 41039-91-2) is a critical heterocyclic building

block utilized in the synthesis of pharmaceutical agents, particularly those targeting

histaminergic and cholinergic pathways. As a pyridine derivative functionalized with a

bromoethyl side chain, it serves as a potent electrophile (alkylating agent) in nucleophilic

substitution reactions.

The molecule exists as a hydrobromide salt, a form that confers enhanced stability and

solubility in polar organic solvents compared to its free base, which is prone to polymerization

or degradation. This guide provides a rigorous technical analysis of its structure, a validated

synthetic protocol, and a self-consistent characterization framework.

Part 2: Molecular Specifications & Physicochemical
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The hydrobromide salt stabilizes the pyridine nitrogen, preventing self-alkylation

(quaternization) by the bromoethyl side chain of a neighboring molecule.

Property Specification

IUPAC Name 3-(2-Bromoethyl)pyridine hydrobromide

CAS Number 41039-91-2

Molecular Formula C₇H₉Br₂N (C₇H₈BrN[1][2][3] · HBr)

Molecular Weight 266.96 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Water; Insoluble in

non-polar solvents (Hexane, Et₂O)

Storage
Hygroscopic; Store under inert atmosphere at 2-

8°C

Acidity Acidic in aqueous solution (due to HBr salt)

Part 3: Synthetic Architecture & Mechanism
Synthesis Pathway
The most robust synthesis involves the nucleophilic substitution of the hydroxyl group in 3-(2-

hydroxyethyl)pyridine using concentrated hydrobromic acid. This method simultaneously

brominates the alkyl chain and forms the pyridinium salt.
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Figure 1: Synthetic pathway converting the alcohol precursor to the bromide salt via acid-

mediated substitution.

Mechanistic Insight[4]
Double Protonation: Upon addition of excess HBr, both the pyridine nitrogen (

) and the hydroxyl oxygen are protonated. The protonation of the nitrogen is critical as it
deactivates the ring, preventing electrophilic aromatic substitution side reactions.

Activation: The protonated hydroxyl group (

) becomes an excellent leaving group (water).

Substitution: Bromide ion (

) acts as a nucleophile, attacking the primary carbon in an

fashion, displacing water to form the alkyl bromide.

Experimental Protocol (Self-Validating)
Reagents: 3-(2-Hydroxyethyl)pyridine (1.0 eq), Hydrobromic acid (48% aq, 5.0 eq).

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

Addition: Charge the flask with 3-(2-hydroxyethyl)pyridine. Cool to 0°C in an ice bath.

Dropwise add 48% HBr.[4] Caution: Exothermic reaction.

Reaction: Heat the mixture to reflux (approx. 100-110°C) for 4–6 hours.

Validation Point: Monitor by TLC (System: 10% MeOH in DCM). The starting material

(more polar) should disappear. Note that the salt may streak on silica; neutralizing a mini-

aliquot with

before spotting is recommended.

Isolation: Concentrate the reaction mixture under reduced pressure to remove excess HBr

and water.
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Purification: Triturate the resulting residue with cold acetone or diethyl ether to induce

crystallization. Filter the solid under nitrogen (hygroscopic).

Drying: Dry in a vacuum desiccator over

.

Part 4: Structural Validation (The "Self-Validating"
Protocol)
Trust in chemical identity relies on orthogonal analytical methods. For a hydrobromide salt,

NMR in DMSO-

is the gold standard.

Nuclear Magnetic Resonance ( NMR)
Solvent: DMSO-

(The salt is soluble here; the acidic proton on N is often visible or broadened).
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Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

Py-H2 8.80 – 8.95 Singlet (s) 1H

Deshielded by

N+ and inductive

effect of alkyl

chain.

Py-H6 8.70 – 8.85 Doublet (d) 1H
Adjacent to N+,

deshielded.

Py-H4 8.35 – 8.50 Doublet (d) 1H

Para to alkyl

group, meta to

N+.

Py-H5 7.95 – 8.10 DD 1H
Most shielded

ring proton.

CH₂-Br 3.80 – 3.95 Triplet (t) 2H

Deshielded by

Bromine

electronegativity.

CH₂-Ar 3.20 – 3.35 Triplet (t) 2H
Benzylic-like

position.

Note: Shifts may vary slightly (±0.1 ppm) depending on concentration and water content. The

key validation is the 1:1:1:1:2:2 integration ratio.

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI+).

Observed Mass: The salt dissociates in the MS source. You will observe the cation

.

Isotopic Pattern: The cation

(if Br were attached, but in ESI usually the salt dissociates).
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Correction: In ESI+, you typically see the protonated free base

which is

(1:1 ratio due to

).

If the Br is lost (unlikely for alkyl bromide in soft ESI unless fragmented), you might see the

ethyl-pyridine carbocation.

Target Signal: Look for the 186.0 and 188.0 m/z doublet (1:1 intensity) confirming the

presence of one bromine atom on the alkyl chain.

Part 5: Reactivity & Applications in Drug Design
The 3-(2-bromoethyl)pyridine moiety is a "privileged scaffold" for introducing a basic nitrogen

center at a specific distance from a pharmacophore.
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Figure 2: Divergent synthesis applications. The bromoethyl group acts as a tether for

nucleophiles.

Key Application: This structure is homologous to the histamine side chain. It is frequently used

to synthesize H1-antihistamines and ligands for nicotinic acetylcholine receptors (nAChRs),

where the pyridine nitrogen mimics the quaternary ammonium of acetylcholine, and the ethyl

spacer provides the correct steric distance.

Part 6: Handling, Stability & Safety
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Hazard Identification
Corrosive (GHS05): Causes severe skin burns and eye damage (H314). The hydrobromide

acid component is corrosive.[1]

Acute Toxicity (GHS07): Harmful if swallowed (H302).[1]

Vesicant Warning: As an alkylating agent, it can alkylate DNA/proteins. Handle with extreme

care.

Storage Protocol
Hygroscopicity: The salt readily absorbs atmospheric moisture, leading to "clumping" and

potential hydrolysis to the alcohol over long periods.

Condition: Store in a tightly sealed vial, preferably under Argon, at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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